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Compound of Interest

Compound Name: NO-711ME

Cat. No.: B169952 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of NO-711, a potent

and selective GABA transporter 1 (GAT-1) inhibitor. Adherence to these guidelines is crucial for

ensuring the integrity and efficacy of the compound in experimental settings.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of NO-711?

A1: For long-term storage, it is recommended to store solid NO-711 in a tightly sealed

container, desiccated at +4°C. Some suppliers may recommend storage at -20°C.[1] Always

refer to the manufacturer's product-specific information sheet for the most accurate storage

temperature.

Q2: What is the recommended solvent for preparing NO-711 stock solutions?

A2: NO-711 is soluble in both Dimethyl Sulfoxide (DMSO) and water.[1][2] For a high

concentration stock solution, DMSO is recommended, with solubility up to 100 mM.[1][2] For

aqueous solutions, the solubility is up to 10 mM in water.[2]

Q3: How should I prepare and store stock solutions of NO-711?

A3: It is recommended to prepare fresh solutions for each experiment. If a stock solution must

be prepared in advance, it should be aliquoted into single-use vials to avoid repeated freeze-
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thaw cycles and stored in tightly sealed containers at -20°C.[3] Generally, these stock solutions

are usable for up to one month.

Q4: Is NO-711 sensitive to light?

A4: Yes, NO-711 is photosensitive. It is important to protect the solid compound and its

solutions from light by using amber vials or by wrapping containers in foil.
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Issue Possible Cause Troubleshooting Steps

Inconsistent or unexpected

experimental results

Compound degradation due to

improper storage or handling.

- Ensure the solid compound

has been stored correctly

(desiccated at +4°C or as

recommended).- Prepare fresh

solutions for each experiment.-

If using a stock solution,

ensure it has been stored

properly (aliquoted, at -20°C)

and is within its recommended

use-by date (typically up to

one month).- Protect all

solutions from light during

preparation and use.

Difficulty dissolving NO-711 in

water

The solubility of NO-711

hydrochloride in water is

temperature-dependent.

Sigma-Aldrich notes a

solubility of 10 mg/mL in water

at 60°C. Gentle warming may

aid dissolution for aqueous

solutions.

Precipitate forms in the stock

solution upon freezing

The concentration of the stock

solution may be too high for

the storage solvent at low

temperatures.

- Try preparing a slightly more

dilute stock solution.- Before

use, allow the vial to

equilibrate to room

temperature for at least 60

minutes and vortex to ensure

the compound is fully

dissolved.
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Parameter Recommendation/Data Source

Storage of Solid Desiccate at +4°C or -20°C [1]

Solubility in DMSO Up to 100 mM [1][2]

Solubility in Water Up to 10 mM [2]

Aqueous Solubility Note 10 mg/mL at 60 °C

Stock Solution Storage Aliquot and store at -20°C [3]

Stock Solution Stability Useable for up to one month

Photosensitivity Yes

Experimental Protocols
Protocol for Preparing a 100 mM Stock Solution in
DMSO

Preparation: Allow the vial of solid NO-711 to equilibrate to room temperature for at least 60

minutes before opening.

Weighing: Accurately weigh the desired amount of NO-711 powder in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to achieve a final

concentration of 100 mM.

Mixing: Vortex the solution until the NO-711 is completely dissolved. Gentle warming in a

water bath (not exceeding 37°C) can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into single-use, light-protected (amber or foil-wrapped)

vials and store at -20°C.

Protocol for Preparing a 10 mM Aqueous Stock Solution
Preparation: Allow the vial of solid NO-711 to equilibrate to room temperature for at least 60

minutes before opening.
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Weighing: Accurately weigh the desired amount of NO-711 powder in a sterile conical tube.

Dissolution: Add the appropriate volume of sterile, purified water to achieve a final

concentration of 10 mM.

Mixing: Vortex the solution vigorously. If complete dissolution is not achieved, the solution

can be gently warmed to 60°C to facilitate dissolution.

Storage: It is highly recommended to use aqueous solutions of NO-711 on the same day of

preparation. If short-term storage is necessary, filter-sterilize the solution and store at 4°C for

no more than 24 hours, protected from light. For longer-term storage, preparing a fresh

solution is advised.
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Stock Solution Preparation Storage Experimental Use

Weigh Solid NO-711 Add Appropriate Solvent
(DMSO or Water)

Vortex to Dissolve
(Gentle Warming if Needed)

Aliquot into
Single-Use Vials

Store at -20°C
(DMSO Stock)

Thaw Aliquot
at Room Temperature

Dilute to Working
Concentration Use in Experiment

Inconsistent Experimental Results?

Was solid stored correctly?
(Desiccated, +4°C/-20°C)

Is the solution freshly prepared?

Was the solution protected from light?

Yes

Discard and use a properly stored lot.

NoYes

Prepare a fresh solution for each experiment.

No

Repeat the experiment with light protection.

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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